Cas no 164149-28-4 (4-Cyano-2-fluorobenzoic acid)

• Product Name: 4-Cyano-2-fluorobenzoic acid
• CAS No: 164149-28-4
• MF: C₈H₄FNO₂
• MW: 165.121265411377
• MDL: MFCD03094454
• CID: 135157
• PubChem ID: 590659
• Update Time: 2025-11-02

4-Cyano-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-fluorobenzoic acid
• 2-FLUORO-4-CYANOBENZOIC ACID
• 4-Carboxy-3-fluorobenzonitrile
• Benzoic acid,4-cyano-2-fluoro-
• BENZOICACID,4-CYANO-2-FLUORO
• o-fluoro-4-cyanobenzoic acid
• 4-cyano-o-fluorobenzoic acid
• Benzoic acid, 4-cyano-2-fluoro-
• 4-cyano-2-fluoro-benzoic acid
• KEJMSTJTAWACNI-UHFFFAOYSA-N
• 4-cyano-2-fluorobenzoicacid
• PubChem4603
• 2-fluoro4-cyanobenzoic acid
• KSC489O1D
• TOSLAB 49108
• 4-cyano-2-fluoro benzoic acid
• 4-Cyano-2-f
• AM61333
• FS-2429
• MFCD03094454
• 164149-28-4
• J-515219
• 4-Cyano-2-fluorobenzoic acid, 97%
• AKOS000113194
• CL8116
• FT-0617772
• EN300-98271
• C2051
• 4-Cyano-2-fluorobenzoic acid #
• SCHEMBL389029
• CS-W008006
• SY014945
• A929520
• AC-3940
• A3645
• DTXSID00343580
• STK296506

• MDL： MFCD03094454
• Inchi： 1S/C8H4FNO2/c9-7-3-5(4-10)1-2-6(7)8(11)12/h1-3H,(H,11,12)
• InChI Key： KEJMSTJTAWACNI-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=CC=1C(=O)O
• BRN： 8051929

Computed Properties

• Exact Mass: 165.02300
• Monoisotopic Mass: 165.02260653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1

Experimental Properties

• Color/Form: White powder
• Density: 1.222
• Melting Point: 213.0 to 219.0 deg-C
• Boiling Point: 273.7°C at 760 mmHg
• Flash Point: 119.3°C
• Refractive Index: 1.522
• Water Partition Coefficient: Insoluble in water.
• PSA: 61.09000
• LogP: 1.39558
• Solubility: Not determined

4-Cyano-2-fluorobenzoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： S26; S36/37/39; S39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R22; R36/37/38; R41
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Cyano-2-fluorobenzoic acid

4-Cyano-2-fluorobenzoic Acid (CAS 164149-28-4): Properties, Applications, and Market Insights

4-Cyano-2-fluorobenzoic acid (CAS 164149-28-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated benzoic acid derivative features both cyano and fluorine functional groups, making it a versatile building block for synthesizing more complex molecules. The presence of these substituents enhances its reactivity and potential applications in drug discovery and material science.

The molecular structure of 4-cyano-2-fluorobenzoic acid consists of a benzene ring substituted with a carboxylic acid group at position 1, a fluorine atom at position 2, and a cyano group at position 4. This unique arrangement contributes to its electronic properties and makes it particularly valuable in medicinal chemistry. Researchers frequently search for "4-cyano-2-fluorobenzoic acid synthesis" and "CAS 164149-28-4 applications" as they explore its potential in developing new therapeutic agents.

In pharmaceutical applications, 4-cyano-2-fluorobenzoic acid serves as a crucial intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its structural features allow for the creation of compounds with improved bioavailability and target specificity. Recent studies have investigated its use in developing kinase inhibitors, a hot topic in cancer research, addressing common search queries like "fluorinated benzoic acids in drug discovery" and "cyano-fluorobenzoic acid derivatives".

The compound's physicochemical properties make it valuable beyond pharmaceuticals. In material science, researchers are exploring 4-cyano-2-fluorobenzoic acid as a precursor for liquid crystal materials and organic electronic components. The fluorine atom enhances the thermal stability of resulting materials, while the cyano group contributes to their electronic properties. These applications align with current trends in "fluorinated organic materials" and "advanced functional materials", popular search terms in materials science communities.

From a synthetic chemistry perspective, CAS 164149-28-4 presents interesting challenges and opportunities. The presence of multiple functional groups requires careful consideration of protecting group strategies and reaction conditions. Organic chemists often search for "selective reactions of polyfunctional benzoic acids" and "fluorinated aromatic compound synthesis", making this compound relevant to current research discussions.

The global market for 4-cyano-2-fluorobenzoic acid has shown steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Market analysts note particular interest from regions with strong generic drug manufacturing capabilities, responding to searches about "fluorinated building blocks market trends". The compound's price and availability fluctuate based on raw material costs and regulatory factors in key production regions.

Quality control of 4-cyano-2-fluorobenzoic acid typically involves HPLC analysis, with purity standards often exceeding 98% for research applications. Analytical chemists frequently look up "HPLC methods for fluorinated benzoic acids" and "CAS 164149-28-4 characterization", reflecting the technical aspects of working with this compound. Proper storage conditions (typically room temperature in sealed containers) are essential to maintain its stability over time.

Environmental and safety considerations for 4-cyano-2-fluorobenzoic acid follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when handling the compound. These safety aspects address common workplace queries about "handling fluorinated organic compounds" and "laboratory safety for aromatic acids".

Future research directions for 4-cyano-2-fluorobenzoic acid may explore its potential in emerging fields such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). The compound's ability to coordinate with metal ions through its carboxylic acid group, combined with the electronic effects of its substituents, makes it an interesting candidate for these advanced materials. This aligns with growing scientific interest in "functionalized linkers for MOFs" and "design of porous materials".

In conclusion, 4-cyano-2-fluorobenzoic acid (CAS 164149-28-4) represents a valuable fluorinated building block with diverse applications in pharmaceuticals, materials science, and specialty chemicals. Its unique combination of functional groups continues to inspire research across multiple disciplines, addressing current scientific challenges and market needs. The compound's importance is reflected in the variety of technical searches it generates, from "synthetic applications of fluorobenzoic acids" to "specialty chemical intermediates market", demonstrating its relevance in contemporary chemistry.